Cas no 103797-19-9 (4-TERT-BUTYL-2-NITRO-BENZOIC ACID)
4-TERT-BUTYL-2-NITRO-BENZOIC ACID is a nitro-substituted benzoic acid derivative characterized by the presence of a tert-butyl group at the para position relative to the carboxylic acid functionality. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and carboxyl groups offer reactive sites for further functionalization, enabling diverse chemical transformations. The tert-butyl substituent enhances steric and electronic properties, influencing reactivity and solubility. The compound is typically supplied as a high-purity solid, ensuring consistency in synthetic applications. Proper handling is advised due to potential sensitivity to heat and incompatibility with strong oxidizing agents.
103797-19-9 structure
Product Name:4-TERT-BUTYL-2-NITRO-BENZOIC ACID
CAS No:103797-19-9
MF:C11H13NO4
MW:223.225223302841
MDL:MFCD01463292
CID:125853
PubChem ID:257326
Update Time:2025-06-07
4-TERT-BUTYL-2-NITRO-BENZOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 4-TERT-BUTYL-2-NITRO-BENZOIC ACID
- 4-tert-butyl-2-nitrobenzoic acid
- 2-Nitro-4-tert.-butylbenzoesaeure
- 2-nitro-4-tert-butyl-benzoic acid
- 4-tert-Butyl-2-nitro-benzoesaeure
- 2-nitro-4-tert-butylbenzoic acid
- WVADEHDXGNQZNV-UHFFFAOYSA-N
- Oprea1_114085
- Benzoic acid, 4-(1,1-dimethylethyl)-2-nitro-
- CS-0253248
- NCIOpen2_004856
- FT-0701470
- 103797-19-9
- 4-(t-butyl)-2-nitrobenzoic acid
- D85828
- NSC-85294
- Pyrido[4',3':4,5]thieno[2,3-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-7-methyl-,monohydrochloride
- AE-562/12222042
- Z2044822409
- NSC85294
- 4-(tert-butyl)-2-nitrobenzoic acid
- DTXSID80292749
- EN300-631699
- AS-76312
- AKOS015909357
- SCHEMBL700691
- DB-059054
-
- MDL: MFCD01463292
- Inchi: 1S/C11H13NO4/c1-11(2,3)7-4-5-8(10(13)14)9(6-7)12(15)16/h4-6H,1-3H3,(H,13,14)
- InChI Key: WVADEHDXGNQZNV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C)=O
Computed Properties
- Exact Mass: 223.08400
- Monoisotopic Mass: 223.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.12000
- LogP: 3.11370
4-TERT-BUTYL-2-NITRO-BENZOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K81156-1g |
4-TERT-BUTYL-2-NITRO-BENZOICACID |
103797-19-9 | 95% | 1g |
$475 | 2023-09-03 | |
| eNovation Chemicals LLC | K81156-5g |
4-TERT-BUTYL-2-NITRO-BENZOICACID |
103797-19-9 | 95% | 5g |
$880 | 2023-09-03 | |
| Enamine | EN300-631699-0.05g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 0.05g |
$38.0 | 2025-03-21 | |
| Enamine | EN300-631699-0.1g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 0.1g |
$57.0 | 2025-03-21 | |
| Enamine | EN300-631699-0.25g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 0.25g |
$81.0 | 2025-03-21 | |
| Enamine | EN300-631699-0.5g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 0.5g |
$127.0 | 2025-03-21 | |
| Enamine | EN300-631699-1.0g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 1.0g |
$163.0 | 2025-03-21 | |
| Enamine | EN300-631699-2.5g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 2.5g |
$248.0 | 2025-03-21 | |
| Enamine | EN300-631699-5.0g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 5.0g |
$391.0 | 2025-03-21 | |
| Enamine | EN300-631699-10.0g |
4-tert-butyl-2-nitrobenzoic acid |
103797-19-9 | 95.0% | 10.0g |
$570.0 | 2025-03-21 |
4-TERT-BUTYL-2-NITRO-BENZOIC ACID Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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